2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
Description
Chemical Structure: The compound features a piperidine ring substituted with a benzyl ester at position 1 and a methyl group at position 2, which is further modified by an ethyl-amino linkage to a 2-amino-acetyl moiety (C₁₈H₂₅N₃O₃, MW 333.43) .
Properties
IUPAC Name |
benzyl 2-[[(2-aminoacetyl)-ethylamino]methyl]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-2-20(17(22)12-19)13-16-10-6-7-11-21(16)18(23)24-14-15-8-4-3-5-9-15/h3-5,8-9,16H,2,6-7,10-14,19H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQBSBJDMPDQRP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its biological properties, including antibacterial, antiviral, and antifungal activities, as well as its mechanism of action based on various studies.
Chemical Structure and Properties
The compound belongs to the class of piperidine derivatives, characterized by a piperidine ring substituted with an amino-acetyl group and a benzyl ester. The structure can be represented as follows:
Antibacterial Activity
Research indicates that piperidine derivatives exhibit significant antibacterial properties. In vitro studies have shown that compounds similar to 2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester possess activity against both Gram-positive and Gram-negative bacteria.
Table 1: Antibacterial Activity of Piperidine Derivatives
These findings suggest that the presence of electron-withdrawing groups enhances the antibacterial efficacy of these compounds.
Antifungal Activity
In addition to its antibacterial properties, this compound has demonstrated antifungal activity against strains such as Candida albicans. Studies have reported MIC values indicating effective inhibition of fungal growth.
Table 2: Antifungal Activity of Piperidine Derivatives
| Compound | Target Fungi | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester | C. albicans | 0.039 mg/mL |
| F. oxysporum | 0.056 mg/mL |
These results highlight the compound's potential as a therapeutic agent against fungal infections .
Antiviral Activity
The antiviral potential of piperidine derivatives has been explored in relation to HIV and other viruses. Compounds structurally related to the target compound have shown inhibition of HIV reverse transcriptase (RT) and integrase activities, suggesting a multifaceted mechanism of action.
Case Study: HIV Reverse Transcriptase Inhibition
In a study evaluating various analogues, it was found that certain piperidine derivatives inhibited HIV RT with IC50 values in the low micromolar range (e.g., IC50 = 10 µM). The study utilized molecular docking to confirm binding interactions at the active site of the enzyme, which is critical for viral replication .
The biological activity of 2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is believed to stem from its ability to interact with specific biological targets:
- Antibacterial Mechanism : The piperidine ring structure is thought to disrupt bacterial cell wall synthesis or function.
- Antifungal Mechanism : Similar interactions may occur with fungal cell membranes, leading to increased permeability and cell death.
- Antiviral Mechanism : The compound may inhibit viral enzymes crucial for replication, thereby reducing viral load in infected cells.
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
*XLogP3 values estimated based on structural analogs.
†Calculated using and data.
‡Assumed higher due to cyclopropyl group.
Key Observations
Substituent Effects: Ethyl vs. Benzyl vs.
Biological Relevance: Analogs like ATL313 () demonstrate nanomolar potency at adenosine receptors, suggesting the target compound’s scaffold is viable for receptor modulation. However, the amino-acetyl group’s role in potency remains unconfirmed.
Synthetic Challenges: Discontinued status () may reflect difficulties in introducing the amino-acetyl-ethyl-amino moiety or purification of stereoisomers.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
